1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-(2-methylpropyl)-2-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C25H32N2O6S
• Molecular Weight: 488.6 g/mol
• IUPAC Name: 5-[(2-methylpropan-2-yl)oxycarbonyl]-5-(2-methylpropyl)-1-phenylmethoxycarbonyl-2-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C25H32N2O6S/c1-16(2)11-25(22(30)33-24(3,4)5)12-18(21(28)29)20(19-13-26-15-34-19)27(25)23(31)32-14-17-9-7-6-8-10-17/h6-10,13,15-16,18,20H,11-12,14H2,1-5H3,(H,28,29)
• InChI Key: ZCIDAGLTQQARSC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(CC(C(N1C(=O)OCC2=CC=CC=C2)C3=CN=CS3)C(=O)O)C(=O)OC(C)(C)C

Description

This compound is a multifunctional pyrrolidine derivative featuring dual carbamate protecting groups (benzyloxycarbonyl [Cbz] and tert-butoxycarbonyl [Boc]), a 2-methylpropyl (isobutyl) substituent at position 5, and a 1,3-thiazol-5-yl heterocycle at position 2. The carboxylic acid moiety at position 3 enhances its polarity, making it suitable for further derivatization in medicinal chemistry or catalysis. Pyrrolidine-based structures are widely explored for their conformational rigidity and bioactivity, particularly in protease inhibition and receptor modulation.

The presence of both Cbz and Boc groups suggests orthogonal protection strategies, enabling selective deprotection during synthetic workflows.

Preparation Methods

Starting Materials and Key Intermediates

• Starting pyrrolidine derivatives: Typically, proline or substituted proline derivatives serve as the backbone. For example, 1-[(Benzyloxy)carbonyl]pyrrolidine-2-carboxylic acid is a common intermediate in related syntheses.
• Protecting groups installation: The Boc group is introduced to selectively protect the pyrrolidine nitrogen, often via reaction with di-tert-butyl dicarbonate (Boc2O) under basic conditions.
• Introduction of 2-methylpropyl substituent: This alkyl group is generally introduced via alkylation reactions or by using suitably substituted starting materials.

Stepwise Synthetic Route

• Protection of Pyrrolidine Nitrogens:

  • The N-1 position is protected with benzyloxycarbonyl chloride (Cbz-Cl) in the presence of a base (e.g., NaHCO3 or triethylamine), yielding 1-[(Benzyloxy)carbonyl]pyrrolidine derivatives.
  • The N-5 position is then protected with tert-butoxycarbonyl (Boc) group using Boc2O, often in the presence of a catalyst like DMAP (4-dimethylaminopyridine).

• Introduction of the 2-(1,3-thiazol-5-yl) substituent:

  • The 2-position functionalization with a thiazolyl group typically involves cross-coupling reactions such as Suzuki or Stille coupling if the pyrrolidine ring is pre-functionalized with a halogen (e.g., bromine) at the 2-position.
  • Alternatively, nucleophilic substitution or addition reactions with thiazole derivatives can be employed.

• Incorporation of the 5-(2-methylpropyl) substituent:

  • Alkylation of the 5-position can be achieved via enolate chemistry, where the enolate of the pyrrolidine-3-carboxylic acid derivative is reacted with an appropriate alkyl halide (e.g., isobutyl bromide) under controlled conditions.
  • Careful control of stereochemistry is necessary to obtain the desired stereoisomer.

• Final deprotection and purification:

  • After all substituents are introduced, selective removal of protecting groups may be performed depending on the target molecule's requirements.
  • Purification is typically done by crystallization or chromatographic methods.

Representative Reaction Conditions and Reagents

Step	Reagents/Conditions	Notes
N-1 Cbz protection	Benzyloxycarbonyl chloride, base (NaHCO3, Et3N)	Mild conditions, aqueous-organic solvent
N-5 Boc protection	Di-tert-butyl dicarbonate (Boc2O), DMAP, base	Room temperature, organic solvent
2-position thiazolyl coupling	Pd-catalyzed Suzuki coupling or nucleophilic substitution	Requires halogenated pyrrolidine precursor
5-position alkylation	Base (LDA or NaH), alkyl halide (2-methylpropyl bromide)	Low temperature to control stereochemistry
Purification	Crystallization, column chromatography	Solvent systems vary (hexane/ethyl acetate)

Research Findings and Variations

• Protecting group strategies: Literature indicates that the order of protection (Cbz first, then Boc) is crucial to avoid side reactions and ensure selective functionalization.
• Stereochemical control: Enolate alkylation at the 5-position requires low temperature and specific bases to favor the desired stereochemistry, as racemization can occur otherwise.
• Cross-coupling efficiency: The introduction of heteroaryl groups like 1,3-thiazol-5-yl is optimized by using palladium catalysts with specific ligands to improve yields and reduce byproducts.
• Purification techniques: Use of hexane/ethyl acetate mixtures is common for precipitating intermediates, enhancing purity and yield.

Summary Table of Preparation Steps

Step No.	Transformation	Key Reagents/Conditions	Outcome/Notes
1	N-1 Benzyloxycarbonyl protection	Cbz-Cl, base (NaHCO3 or Et3N)	Protected pyrrolidine intermediate
2	N-5 tert-Butoxycarbonyl protection	Boc2O, DMAP, base	Dual-protected pyrrolidine
3	2-Position thiazolyl substitution	Pd-catalyzed coupling or nucleophilic substitution	Introduction of thiazolyl group
4	5-Position alkylation	LDA/NaH, 2-methylpropyl bromide	Alkylated pyrrolidine derivative
5	Purification	Crystallization, chromatography	Pure final compound

Chemical Reactions Analysis

Types of Reactions

1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-(2-methylpropyl)-2-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed to remove protective groups or modify the functional groups.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts. The reaction conditions, such as temperature and solvent, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may result in the removal of protective groups.

Scientific Research Applications

1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-(2-methylpropyl)-2-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological molecules and pathways.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-(2-methylpropyl)-2-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain enzymes or receptors, potentially modulating their activity. The exact pathways and targets depend on the specific application and context of its use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared below with structurally related derivatives, focusing on core scaffolds, substituents, molecular weights, and functional groups.

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Functional Groups/Protection	Reference
Target Compound: 1-[(BzO)CO]-5-[(t-BuO)CO]-5-(2-methylpropyl)-2-(thiazol-5-yl)pyrrolidine-3-COOH	Pyrrolidine	Cbz, Boc, 2-methylpropyl, thiazole, COOH	~450 (estimated*)	Carbamates (Cbz, Boc), carboxylic acid, thiazole	-
1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-5-oxopyrrolidine-3-carboxylic acid	Pyrrolidine	Boc, azetidine, ketone, COOH	284.31	Boc, ketone, carboxylic acid
(3R,5R)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-3-carboxylic acid	Pyrrolidine	Boc, methyl, COOH	229.27	Boc, carboxylic acid
1-[(tert-butoxy)carbonyl]-5-(4-methoxyphenyl)pyrrolidine-2-carboxylic acid	Pyrrolidine	Boc, 4-methoxyphenyl, COOH	321.37	Boc, aryl group, carboxylic acid
Ethyl 1-[(Boc)amino]-2-methyl-5-(1-methylindol-3-yl)-4-(indol-3-ylcarbonyl)-1H-pyrrole-3-carboxylate	Pyrrole	Boc, indole, ester	554.0	Boc, ester, indole
1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carboxylic acid	Pyrazole	Benzyl, tert-butyl, COOH	272.30	Benzyl, carboxylic acid

*Molecular weight estimated based on formula: C₂₃H₂₉N₃O₆S (exact formula requires synthesis validation).

Key Observations:

Core Structure :

• The target compound and its pyrrolidine analogs () share a five-membered nitrogen-containing ring, which imposes conformational constraints compared to pyrazole derivatives (). Pyrrole-based analogs () differ in aromaticity and electronic properties.

Protection Strategies :

• Dual Cbz/Boc protection in the target compound contrasts with single Boc groups in , offering sequential deprotection options. Pyrazole derivatives () lack carbamates, relying on benzyl groups for stability.

Substituent Effects :

• The 2-methylpropyl group in the target compound enhances lipophilicity compared to methyl () or methoxyphenyl () substituents. The thiazole ring is unique to the target, differing from indole () or aryl () moieties, which may alter solubility and bioactivity.

Functional Groups :

• The carboxylic acid in the target and analogs () enables salt formation or conjugation, whereas ester derivatives () require hydrolysis for activation.

Synthetic Yields :

• Pyrrole esters () achieve high yields (94–98%) under CuCl₂ catalysis, suggesting efficient methodologies that could be adapted for the target compound.

Stability: Boc groups are acid-labile, while Cbz groups require hydrogenolysis, allowing orthogonal deprotection. This contrasts with pyrazole derivatives (), where benzyl groups are stable under acidic conditions.

Biological Activity

1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-(2-methylpropyl)-2-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid is a complex organic compound with potential biological significance. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the following molecular characteristics:

• Molecular Formula : C25H32N4O6S
• Molecular Weight : 512.58 g/mol
• CAS Number : 1955553-86-2

The structure includes a pyrrolidine ring substituted with various functional groups, including thiazole and benzyloxy carbonyl moieties, which are crucial for its biological activity.

Antiviral Properties

Recent studies have highlighted the compound's potential as an antiviral agent. It has been shown to inhibit the replication of several viruses, particularly β-coronaviruses. The mechanism involves targeting specific cellular pathways that the viruses exploit for replication.

• Inhibition of Viral Replication : In vitro studies demonstrated that the compound effectively reduces viral load in infected cells by modulating host cell factors essential for viral replication. This was particularly noted in assays involving SARS-CoV-2 and other coronaviruses .
• Selectivity and Potency : The compound exhibits selective inhibition of viral proteins without significantly affecting host cell viability, making it a promising candidate for therapeutic development against viral infections .

Anticancer Activity

The compound has also been investigated for its anticancer properties. Preliminary findings suggest that it may induce apoptosis in cancer cells through the following mechanisms:

• Cell Cycle Arrest : Studies indicate that treatment with this compound leads to cell cycle arrest at the G1 phase, preventing cancer cells from proliferating .
• Induction of Apoptosis : The compound activates intrinsic apoptotic pathways, leading to increased expression of pro-apoptotic proteins and decreased expression of anti-apoptotic proteins in cancer cell lines .

Enzyme Inhibition

The compound acts as a potent inhibitor of certain kinases involved in various signaling pathways:

• CSNK2A2 Inhibition : It has been identified as an inhibitor of casein kinase 2 (CSNK2), which plays a role in cell proliferation and survival. Inhibition of CSNK2A2 has been linked to reduced tumor growth in preclinical models .

Research Findings and Case Studies

Study	Findings
Study 1	Demonstrated antiviral activity against SARS-CoV-2 with IC50 values indicating potent inhibition at low concentrations .
Study 2	Showed significant anticancer effects in vitro on breast cancer cell lines, with a reported reduction in cell viability by over 70% at optimal concentrations .
Study 3	Investigated the compound's mechanism of action, revealing its role as a selective CSNK2A2 inhibitor with implications for cancer therapy .